Cas no 1448069-52-0 (1-(3-{3-(cyclohexanesulfonyl)azetidin-1-ylsulfonyl}phenyl)ethan-1-one)

1-(3-{3-(cyclohexanesulfonyl)azetidin-1-ylsulfonyl}phenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-(3-{3-(cyclohexanesulfonyl)azetidin-1-ylsulfonyl}phenyl)ethan-1-one
- 1-[3-(3-cyclohexylsulfonylazetidin-1-yl)sulfonylphenyl]ethanone
- F6442-1480
- AKOS024564648
- 1-(3-((3-(cyclohexylsulfonyl)azetidin-1-yl)sulfonyl)phenyl)ethanone
- 1-(3-{[3-(cyclohexanesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one
- 1448069-52-0
-
- Inchi: 1S/C17H23NO5S2/c1-13(19)14-6-5-9-16(10-14)25(22,23)18-11-17(12-18)24(20,21)15-7-3-2-4-8-15/h5-6,9-10,15,17H,2-4,7-8,11-12H2,1H3
- InChI Key: FEBLSZWODSDGLO-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CC=CC(S(N2CC(S(C3CCCCC3)(=O)=O)C2)(=O)=O)=C1)C
Computed Properties
- Exact Mass: 385.10176518g/mol
- Monoisotopic Mass: 385.10176518g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 692
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 105Ų
1-(3-{3-(cyclohexanesulfonyl)azetidin-1-ylsulfonyl}phenyl)ethan-1-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6442-1480-15mg |
1-(3-{[3-(cyclohexanesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one |
1448069-52-0 | 15mg |
$89.0 | 2023-09-09 | ||
Life Chemicals | F6442-1480-5μmol |
1-(3-{[3-(cyclohexanesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one |
1448069-52-0 | 5μmol |
$63.0 | 2023-09-09 | ||
Life Chemicals | F6442-1480-2μmol |
1-(3-{[3-(cyclohexanesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one |
1448069-52-0 | 2μmol |
$57.0 | 2023-09-09 | ||
Life Chemicals | F6442-1480-40mg |
1-(3-{[3-(cyclohexanesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one |
1448069-52-0 | 40mg |
$140.0 | 2023-09-09 | ||
Life Chemicals | F6442-1480-100mg |
1-(3-{[3-(cyclohexanesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one |
1448069-52-0 | 100mg |
$248.0 | 2023-09-09 | ||
Life Chemicals | F6442-1480-25mg |
1-(3-{[3-(cyclohexanesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one |
1448069-52-0 | 25mg |
$109.0 | 2023-09-09 | ||
Life Chemicals | F6442-1480-30mg |
1-(3-{[3-(cyclohexanesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one |
1448069-52-0 | 30mg |
$119.0 | 2023-09-09 | ||
Life Chemicals | F6442-1480-20mg |
1-(3-{[3-(cyclohexanesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one |
1448069-52-0 | 20mg |
$99.0 | 2023-09-09 | ||
Life Chemicals | F6442-1480-5mg |
1-(3-{[3-(cyclohexanesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one |
1448069-52-0 | 5mg |
$69.0 | 2023-09-09 | ||
Life Chemicals | F6442-1480-10mg |
1-(3-{[3-(cyclohexanesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one |
1448069-52-0 | 10mg |
$79.0 | 2023-09-09 |
1-(3-{3-(cyclohexanesulfonyl)azetidin-1-ylsulfonyl}phenyl)ethan-1-one Related Literature
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1. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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Y. Zhao,F. Schwemmer,S. Zehnle Lab Chip, 2015,15, 4133-4137
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Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
Additional information on 1-(3-{3-(cyclohexanesulfonyl)azetidin-1-ylsulfonyl}phenyl)ethan-1-one
Compound CAS No. 1448069-52-0: 1-(3-{3-(Cyclohexanesulfonyl)azetidin-1-ylsulfonyl}phenyl)ethan-1-one
The compound with CAS No. 1448069-52-0, known as 1-(3-{3-(cyclohexanesulfonyl)azetidin-1-ylsulfonyl}phenyl)ethan-1-one, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule comprises a cyclohexanesulfonyl group attached to an azetidine ring, which is further connected to a phenyl group via a sulfonamide linkage. The ethanone moiety at the core of the molecule adds to its functional diversity.
Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The azetidine ring, a four-membered cyclic amine, contributes to the molecule's rigidity and stability, which are crucial for binding interactions in biological systems. The cyclohexanesulfonyl group introduces lipophilicity and enhances the molecule's ability to penetrate cellular membranes, making it an attractive candidate for drug delivery systems.
One of the most notable advancements in the study of this compound involves its application in targeted cancer therapies. Researchers have demonstrated that the sulfonamide linkage can serve as a scaffold for attaching bioactive groups, enabling selective interaction with specific molecular targets. For instance, modifications to the phenyl group have shown promise in enhancing the compound's affinity for certain oncogenic proteins, potentially leading to more effective anti-cancer treatments.
In addition to its therapeutic potential, this compound has also been explored for its role in materials science. The combination of a rigid azetidine ring and a flexible cyclohexanesulfonyl group allows for the creation of materials with unique mechanical properties. Recent experiments have shown that derivatives of this compound can be used to develop advanced polymers with applications in biotechnology and electronics.
The synthesis of 1-(3-{3-(cyclohexanesulfonyl)azetidin-1-ylsulfonyl}phenyl)ethan-1-one involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the azetidine ring through cyclization reactions and the subsequent attachment of the cyclohexanesulfonyl group via nucleophilic substitution. These steps are critical for ensuring the compound's purity and stability, which are essential for its intended applications.
From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendliness. Studies indicate that under specific conditions, the molecule can undergo enzymatic degradation, reducing its environmental footprint. This property is particularly important as industries increasingly prioritize sustainable chemical practices.
In conclusion, CAS No. 1448069-52-0 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern science and technology.
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